1-{[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}piperazine dihydrochloride

• IUPAC Name: 1-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazine;dihydrochloride
• InChI: InChI=1S/C12H15ClN6.2ClH/c13-10-1-3-11(4-2-10)19-12(15-16-17-19)9-18-7-5-14-6-8-18;;/h1-4,14H,5-9H2;2*1H
• InChI Key: SHZYRIJQJIUWQX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=NN=NN2C3=CC=C(C=C3)Cl.Cl.Cl
• Molecular Formula: C12H17Cl3N6
• Molecular Weight: 351.7 g/mol

Description

The compound “1-{[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}piperazine dihydrochloride” is a complex organic molecule that contains a piperazine ring, a tetrazole ring, and a chlorophenyl group. Piperazine rings are common in many pharmaceutical drugs and have a wide range of biological activities. The tetrazole ring is a five-membered ring containing four nitrogen atoms, which is often used in drug design as a bioisostere for the carboxylic acid group. The chlorophenyl group is a phenyl ring with a chlorine substituent, which can contribute to the lipophilicity and binding affinity of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperazine and tetrazole rings, as well as the chlorophenyl group. The exact three-dimensional structure would depend on the specific stereochemistry at the carbon atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the piperazine and tetrazole rings, as well as the chlorophenyl group. The piperazine ring can undergo reactions at the nitrogen atoms, while the tetrazole ring can participate in reactions involving the nitrogen atoms or the carbon-nitrogen double bond. The chlorophenyl group can undergo reactions at the carbon-chlorine bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the piperazine and tetrazole rings, as well as the chlorophenyl group. These groups could affect properties such as solubility, melting point, and boiling point.

Future Directions

The future research directions for this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and optimized for potential use as a therapeutic agent.